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Compound of Interest

Compound Name: 1,7-Heptanediamine

Cat. No.: B1222138

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,7-Heptanediamine, also known as heptamethylenediamine, is a linear aliphatic diamine with
the chemical formula C7H1sN2.[1][2] It serves as a versatile building block in organic synthesis
and is of interest to researchers in various fields, including drug development and materials
science. This document provides an in-depth technical overview of the safety, handling, and
toxicological profile of 1,7-Heptanediamine, based on currently available data. It is intended to
equip laboratory personnel with the necessary information to handle this compound safely and
effectively.

Physical and Chemical Properties

1,7-Heptanediamine is a solid at room temperature with a low melting point. It is soluble in
water and other polar organic solvents.[3][4] A summary of its key physical and chemical
properties is presented in Table 1.
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Property Value Source(s)
Molecular Formula C7H1sN2 [1112]
Molecular Weight 130.23 g/mol [1][2]
CAS Number 646-19-5 [11[2]

Off-white to pale cream or

yellow solid, may also appear
Appearance [5]
as crystals, lumps, or a clear

liquid melt.
Melting Point 26 - 30 °C (78.8 - 86 °F) [2][3]
- ] 223 - 225 °C (433.4 - 437 °F)
Boiling Point [21[3]
at 760 mmHg
Flash Point 87 °C (188.6 °F)
Solubility Soluble in water. [3][4]
Odor No information available.

Hazard Identification and Classification

1,7-Heptanediamine is classified as a hazardous chemical. The primary hazard associated
with this compound is its corrosivity.

GHS Classification:

o Skin Corrosion/Irritation: Category 1B.[1][2]

e Serious Eye Damage/Eye Irritation: Category 1.[2]
Signal Word: Danger[2]

Hazard Statements:

e H314: Causes severe skin burns and eye damage.[1][2][3][6]
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Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheets provided by suppliers.[1][2][3][6] Key precautions include avoiding
contact with skin and eyes, using in a well-ventilated area, and wearing appropriate personal
protective equipment.[6]

Toxicological Information

The toxicological properties of 1,7-Heptanediamine have not been fully investigated.[6]
Available safety data sheets indicate that there is no quantitative data available for acute
toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity, or reproductive toxicity.[6]

Acute Toxicity: No product information is available.

Irritation: The substance causes burns by all exposure routes.

Sensitization: No information is available regarding its potential to cause skin sensitization.

Chronic Exposure: Long-term exposure to respiratory irritants may result in airways disease.

[1]

Given the lack of comprehensive toxicological data, this compound should be handled with a
high degree of caution, assuming it to be toxic.

Handling, Storage, and Emergency Procedures
Safe Handling

o Engineering Controls: Use only under a chemical fume hood. Ensure that eyewash stations
and safety showers are in close proximity to the workstation.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]
o Skin Protection: Wear chemically resistant gloves, such as nitrile rubber, and a lab coat.[2]

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved
respirator with an appropriate cartridge.[2]
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o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
areas where the chemical is handled. Wash hands thoroughly after handling.

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store in a corrosives area.

Store under an inert atmosphere to protect from moisture and air.

Keep away from heat, sparks, open flames, and other ignition sources.

Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, and acid chlorides.

[7]

Accidental Release Measures

o Evacuate personnel from the affected area.

Wear appropriate PPE.

Avoid generating dust.[6]

Sweep up the spilled solid material and place it into a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

First-Aid Measures

o Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15
minutes. Get immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing and shoes. Wash off with soap
and plenty of water. Get immediate medical attention.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get immediate
medical attention.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get immediate medical attention.

Experimental Protocols

Detailed experimental protocols for toxicological studies of 1,7-Heptanediamine are not
publicly available. The following is a generalized workflow for handling a corrosive solid
chemical like 1,7-Heptanediamine in a research setting.
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Experimental Workflow: Handling Corrosive Solids
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Caption: A generalized workflow for the safe handling of corrosive solids like 1,7-
Heptanediamine.

Potential Biological Interactions

Specific signaling pathways involving 1,7-Heptanediamine have not been elucidated in the
available literature. However, as a diamine, it can be hypothesized to interact with cellular
components in a manner similar to other polyamines, which are known to play roles in various
cellular processes. The following diagram illustrates a conceptual model of the potential cellular
interactions of an exogenous diamine.

Conceptual Diagram: Potential Cellular Interactions of a Diamine
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Caption: A conceptual model illustrating potential cellular interactions of 1,7-Heptanediamine.

Conclusion

1,7-Heptanediamine is a corrosive compound that requires careful handling in a laboratory
setting. While comprehensive toxicological data is currently lacking, its corrosive nature
necessitates the use of stringent safety precautions, including the use of a chemical fume hood
and appropriate personal protective equipment. Researchers and drug development
professionals should adhere to the handling and storage guidelines outlined in this document
and the manufacturer's safety data sheet to minimize the risk of exposure and ensure a safe
working environment. Further toxicological studies are warranted to fully characterize the safety
profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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